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Compound of Interest

Compound Name:
3-(2-Bromo-6-fluorophenyl)-2-

methylthiophene

Cat. No.: B13210733

Get Quote

Structural Analysis, Synthesis, and Atropisomeric
Applications[1]
Executive Summary
2-methyl-3-(2-bromo-6-fluorophenyl)thiophene is a specialized biaryl scaffold characterized by

a high degree of steric congestion around the central C–C bond. Unlike simple

phenylthiophenes, this molecule features an ortho,ortho'-disubstitution pattern (bromo and

fluoro groups) on the phenyl ring, combined with an ortho-methyl group on the thiophene ring.

This steric crowding restricts free rotation around the biaryl axis, making this molecule a critical

model for atropisomerism in medicinal chemistry. It serves as a high-value intermediate in the

synthesis of axially chiral kinase inhibitors and molecular switches (e.g., diarylethenes).

Note on Nomenclature: This compound is a directly coupled biaryl. It is distinct from the

Canagliflozin intermediate 2-[(5-bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene,

which contains a methylene bridge.
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Physicochemical Profile
The molecular weight and elemental composition are derived from the formula C₁₁H₈BrFS. The

presence of Bromine (Br) imparts a distinct isotopic signature useful for mass spectrometric

validation.

Table 1: Quantitative Specifications
Property Value Notes

Molecular Formula C₁₁H₈BrFS

Average Molecular Weight 271.15 g/mol
Based on standard atomic

weights.

Monoisotopic Mass 270.9514 Da Calculated using ⁷⁹Br, ³²S, ¹⁹F.

Exact Mass (M+2) 272.9494 Da
Calculated using ⁸¹Br (approx.

1:1 ratio with ⁷⁹Br).

LogP (Predicted) 4.2 ± 0.4
Highly lipophilic due to

halogenation and aromaticity.

Rotational Barrier (ΔG‡) > 20 kcal/mol

Estimated; sufficient for

atropisomer separation at low

temps.

Physical State Solid / Crystalline
Likely off-white to pale yellow

solid.

Synthetic Architecture
The synthesis of 2-methyl-3-(2-bromo-6-fluorophenyl)thiophene requires a chemoselective

strategy to install the biaryl bond without displacing the crucial bromine atom on the phenyl

ring.

Core Strategy: Chemoselective Suzuki-Miyaura
Coupling
A standard Suzuki coupling between a bromide and a boronic acid is insufficient here because

the target molecule contains a bromine. To prevent polymerization or oligomerization, we utilize
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1-bromo-2-fluoro-3-iodobenzene as the electrophile. The palladium catalyst selectively inserts

into the weaker C–I bond (bond dissociation energy ~65 kcal/mol) over the stronger C–Br bond

(~81 kcal/mol).

Reaction Scheme Logic
Nucleophile: 2-methyl-3-thiopheneboronic acid (or pinacol ester).

Electrophile: 1-bromo-2-fluoro-3-iodobenzene.

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂ (0.05 equiv).

Outcome: Exclusive formation of the C3–C1 biaryl bond, leaving the C2–Br intact for

downstream functionalization.

Experimental Protocol
Step-by-Step Methodology:

Preparation: In a glovebox or under Argon, charge a reaction vial with 1-bromo-2-fluoro-3-

iodobenzene (1.0 equiv, 3.3 mmol) and 2-methyl-3-thiopheneboronic acid (1.1 equiv, 3.6

mmol).

Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%) and deoxygenated solvent (DME/Water

4:1, 10 mL).

Base Activation: Add Na₂CO₃ (2.5 equiv) or K₃PO₄ (2.0 equiv).

Reaction: Seal the vessel and heat to 80°C for 4–6 hours. Monitor by TLC/LC-MS. The C–I

insertion is rapid; prolonged heating may activate the C–Br bond.

Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product elutes as

a non-polar band.

Structural Dynamics & Visualization
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The logic of the synthesis and the resulting mass spectral signature are visualized below. The

diagram highlights the chemoselectivity required to preserve the bromine "handle."
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Figure 1: Synthetic workflow demonstrating the chemoselective coupling strategy to retain the

bromo-substituent.

Applications in Drug Discovery
This molecule is not merely a building block; it is a "privileged scaffold" for designing

atropisomeric drugs.

Kinase Inhibitor Design
Many kinase inhibitors (e.g., in oncology) bind to the ATP pocket. A biaryl bond that is locked in

a specific conformation (axial chirality) can fit into the binding pocket more selectively than a

freely rotating molecule.

Mechanism: The 2-methyl (thiophene) and 2-bromo/6-fluoro (phenyl) groups clash, creating

a high energy barrier to rotation.

Utility: Researchers can separate the (+) and (-) atropisomers (using chiral HPLC) and test

them individually. Often, one atropisomer is 100x more potent than the other.

Diarylethene Switches
In materials science, thiophene-phenyl conjugates are precursors to photochromic switches.

The bromine atom allows for the extension of the pi-system, which is critical for tuning the

absorption wavelength of the switch.
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Analytical Validation Criteria
To certify the identity of the synthesized compound, the following data must be obtained:

¹H NMR (CDCl₃, 400 MHz):

Thiophene Region: Two doublets (or a doublet of doublets) around δ 7.0–7.5 ppm for the

H4/H5 protons.

Phenyl Region: A multiplet corresponding to the 3 aromatic protons (H3, H4, H5 on the

phenyl ring). The splitting pattern will be complex due to F-H coupling (J ~ 8–10 Hz).

Methyl Group: A sharp singlet at δ ~2.3–2.5 ppm.

Mass Spectrometry (EI/ESI):

Look for the M⁺ peak at 271 and the (M+2)⁺ peak at 273 with nearly equal intensity

(100:97 ratio). This confirms the presence of one Bromine atom.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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